Cas no 41233-29-8 (Methanesulfonic acid,decyl ester)

• Product Name: Methanesulfonic acid,decyl ester
• CAS No: 41233-29-8
• MF: C₁₁H₂₄O₃S
• MW: 236.37146282196
• CID: 329139
• PubChem ID: 5235508
• Update Time: 2025-11-02

Methanesulfonic acid,decyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,decyl ester
• DECYL METHANE SULFATE
• decyl methanesulfonate
• 1-decanol methanesulfonate
• 1-Decyl mesylate
• 1-methanesulfonyloxy-decane
• Decyl mesylate
• n-decyl methansulfonate
• AGHOUEDRPDQZBI-UHFFFAOYSA-N
• 41233-29-8
• decyl methane sulfonate
• decyl methylsulfonate
• DECYLMETHANESULFATE
• SCHEMBL1515886
• FT-0711773
• Methanesulfonic acid decyl ester
• methyldecanesulfonate
• DecylMethaneSulfate(C10:0)

• Inchi： 1S/C11H24O3S/c1-3-4-5-6-7-8-9-10-11-14-15(2,12)13/h3-11H2,1-2H3
• InChI Key： AGHOUEDRPDQZBI-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCCCCCCCCC

Computed Properties

• Exact Mass: 236.14500
• Monoisotopic Mass: 236.144615
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 4.1

Experimental Properties

• Density: 0.995
• Boiling Point: 340.9°Cat760mmHg
• Flash Point: 160°C
• Refractive Index: 1.447
• PSA: 51.75000
• LogP: 4.18410

Methanesulfonic acid,decyl ester Security Information

• WGK Germany：3
• Storage Condition：−20°C

Additional information on Methanesulfonic acid,decyl ester

Methanesulfonic Acid, Decyl Ester (CAS No. 41233-29-8): Properties, Applications, and Market Insights

Methanesulfonic acid, decyl ester (CAS No. 41233-29-8) is an organic compound belonging to the class of alkyl methanesulfonates. This ester derivative of methanesulfonic acid is widely recognized for its unique chemical properties and versatile applications across various industries. With the growing demand for specialty chemicals and green solvents, this compound has garnered significant attention in recent years.

The molecular structure of methanesulfonic acid decyl ester consists of a decyl (10-carbon) alkyl chain attached to the methanesulfonate group. This configuration imparts both hydrophobic and hydrophilic characteristics, making it an excellent candidate for applications requiring surface-active properties. Researchers have particularly focused on its potential as a biodegradable alternative to traditional surfactants in cleaning formulations.

One of the most frequently asked questions about CAS 41233-29-8 concerns its stability under different conditions. Studies show that this ester maintains excellent thermal stability up to 150°C, making it suitable for various industrial processes. Its low volatility and high flash point contribute to safer handling compared to many conventional organic solvents, aligning with current industry trends toward sustainable chemistry and worker safety.

In the pharmaceutical sector, decyl methanesulfonate has shown promise as an intermediate in drug synthesis. Its ability to function as both a solvent and reactant in certain reactions has made it valuable for producing active pharmaceutical ingredients (APIs). Recent patent filings indicate growing interest in its use for controlled-release formulations, particularly in topical medications.

The cosmetic industry has begun exploring methanesulfonic acid decyl ester as a potential ingredient in personal care products. Its emulsifying properties and compatibility with various cosmetic bases make it attractive for formulations requiring mild surfactants. With consumers increasingly demanding eco-friendly beauty products, this compound's biodegradability profile positions it well for future market growth.

Industrial applications of 41233-29-8 extend to the electronics sector, where it serves as a high-purity solvent for cleaning delicate components. Its non-corrosive nature toward metals and low residue characteristics make it particularly suitable for precision cleaning applications. As the electronics industry moves toward miniaturization and higher performance standards, the demand for specialized cleaning agents like this ester continues to rise.

Environmental considerations have become a major driver in the adoption of methanesulfonic acid esters. Compared to traditional solvents, decyl methanesulfonate demonstrates favorable environmental fate characteristics, including rapid degradation in aquatic systems. Regulatory agencies in several regions have begun recognizing such compounds as part of green chemistry initiatives, potentially leading to preferential status in certain applications.

The synthesis of methanesulfonic acid, decyl ester typically involves the esterification of methanesulfonic acid with decyl alcohol under controlled conditions. Manufacturers have developed optimized processes to ensure high yield and product purity, with some recent innovations focusing on catalytic methods that reduce energy consumption. These process improvements contribute to the compound's growing commercial viability.

Market analysts project steady growth for specialty esters like CAS 41233-29-8 in the coming years. The compound's versatility across multiple industries, combined with increasing regulatory pressure on conventional solvents, creates favorable market conditions. Current pricing trends reflect its status as a value-added chemical, with premium pricing compared to commodity solvents but offering superior performance characteristics.

Quality control standards for decyl methanesulfonate have become more stringent as applications expand. Leading manufacturers now provide comprehensive analytical certificates detailing parameters such as purity, water content, and residual alcohol levels. This transparency supports its use in sensitive applications like pharmaceutical manufacturing and electronic grade chemicals.

Storage and handling recommendations for methanesulfonic acid decyl ester emphasize standard chemical safety practices. While not classified as hazardous under most regulatory systems, proper chemical storage conditions including protection from extreme temperatures and moisture are recommended to maintain product quality. These straightforward requirements contribute to its appeal as an industrial chemical.

Future research directions for 41233-29-8 include exploring its potential in energy storage applications and as a component in advanced material formulations. Early studies suggest possible utility in battery electrolytes and polymer modification, though these applications require further development. The compound's molecular structure offers opportunities for chemical modification to tailor properties for specific uses.

In conclusion, methanesulfonic acid, decyl ester (CAS No. 41233-29-8) represents an important specialty chemical with growing relevance across multiple industries. Its combination of useful properties, environmental profile, and versatility positions it well to meet evolving market demands. As industries continue to prioritize sustainable chemistry solutions, this compound is likely to see expanded applications and increased commercial importance in the years ahead.